Cas no 1804615-32-4 (2-Amino-3-(aminomethyl)-5-(trifluoromethoxy)pyridine-6-acetonitrile)

• Product Name: 2-Amino-3-(aminomethyl)-5-(trifluoromethoxy)pyridine-6-acetonitrile
• CAS No: 1804615-32-4
• MF: C₉H₉F₃N₄O
• MW: 246.189171552658
• CID: 4930510
• Update Time: 2025-07-20

2-Amino-3-(aminomethyl)-5-(trifluoromethoxy)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(aminomethyl)-5-(trifluoromethoxy)pyridine-6-acetonitrile

• Inchi： 1S/C9H9F3N4O/c10-9(11,12)17-7-3-5(4-14)8(15)16-6(7)1-2-13/h3H,1,4,14H2,(H2,15,16)
• InChI Key： AWDJAYDKMKFVCP-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(CN)=C(N)N=C1CC#N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 300
• XLogP3: 0.8
• Topological Polar Surface Area: 98

Additional information on 2-Amino-3-(aminomethyl)-5-(trifluoromethoxy)pyridine-6-acetonitrile

Comprehensive Overview of 2-Amino-3-(aminomethyl)-5-(trifluoromethoxy)pyridine-6-acetonitrile (CAS No. 1804615-32-4)

2-Amino-3-(aminomethyl)-5-(trifluoromethoxy)pyridine-6-acetonitrile (CAS No. 1804615-32-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its unique trifluoromethoxy and acetonitrile functional groups. Its molecular structure, featuring both amino and aminomethyl substituents, makes it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological activity through targeted interactions.

The compound's CAS No. 1804615-32-4 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Its pyridine-based scaffold is a common motif in bioactive molecules, often associated with anti-inflammatory, antimicrobial, and CNS-targeting properties. The presence of the trifluoromethoxy group enhances its metabolic stability and lipophilicity, traits highly sought after in modern medicinal chemistry. Meanwhile, the acetonitrile moiety offers reactivity for further derivatization, enabling the synthesis of more complex structures.

In recent years, the demand for fluorinated pyridine derivatives like 2-Amino-3-(aminomethyl)-5-(trifluoromethoxy)pyridine-6-acetonitrile has surged due to their role in developing next-generation therapeutics. A trending topic in this space is the exploration of AI-driven drug design, where such compounds are screened virtually for binding affinity against disease targets. Searches for "pyridine derivatives in drug discovery" or "trifluoromethoxy group benefits" reflect growing interest in optimizing pharmacokinetic properties. Additionally, the compound's potential in agrochemical innovation aligns with global discussions on sustainable farming, as researchers investigate its utility in crop protection agents.

From a synthetic perspective, the compound's multi-functional groups allow for diverse reaction pathways, making it a valuable building block in organic synthesis. Laboratories often query "synthesis of aminomethyl pyridine derivatives" or "CAS 1804615-32-4 applications" to explore its reactivity. Its stability under various conditions also makes it suitable for high-throughput screening platforms, a hot topic in combinatorial chemistry. Furthermore, the integration of green chemistry principles in its production resonates with industry shifts toward environmentally friendly processes.

Quality control and analytical characterization of 2-Amino-3-(aminomethyl)-5-(trifluoromethoxy)pyridine-6-acetonitrile rely on advanced techniques such as HPLC, NMR, and mass spectrometry. These methods ensure compliance with stringent purity standards, a recurring concern for buyers searching for "high-purity pyridine intermediates." The compound's spectral data and storage recommendations are frequently documented to facilitate reproducibility in research settings.

In summary, 2-Amino-3-(aminomethyl)-5-(trifluoromethoxy)pyridine-6-acetonitrile (CAS No. 1804615-32-4) represents a pivotal asset in chemical R&D, bridging gaps between academia and industry. Its relevance in drug development, material science, and agrochemicals underscores its multidisciplinary appeal. As scientific inquiries evolve, this compound is poised to remain at the forefront of innovation, addressing challenges in health and sustainability.